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Compound of Interest

Compound Name: Enpp-1-IN-4

Cat. No.: B12417219 Get Quote

Essential Safety and Handling Guide for Enpp-1-
IN-4
Disclaimer: No specific Safety Data Sheet (SDS) for Enpp-1-IN-4 was found. The following

guidance is based on general laboratory safety protocols for handling potent, powdered

enzyme inhibitors and safety information for a structurally similar compound, Enpp-1-IN-7. It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

for a comprehensive risk assessment before handling this compound.

Enpp-1-IN-4 is a potent inhibitor of ectonucleotide pyrophosphatase-phosphodiesterase 1

(ENPP1) and is intended for research use only.[1] Due to its potency and the lack of specific

toxicological data, it should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical barrier to preventing exposure. The

following PPE is mandatory when handling Enpp-1-IN-4 in its powdered form or in solution.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection in case of a tear or

contamination of the outer

glove.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or a

full-face shield.

Protects eyes from splashes or

airborne particles of the

compound.

Body Protection
A fully buttoned lab coat,

preferably a disposable one.

Prevents contamination of

personal clothing.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Essential when handling the

powdered form to prevent

inhalation of fine particles.

Engineering Controls
Engineering controls are designed to remove the hazard at the source and are a more effective

measure of protection than PPE alone.

Control Type Specification Rationale

Ventilation
A certified chemical fume

hood.

All handling of powdered

Enpp-1-IN-4 and preparation

of stock solutions should be

performed within a fume hood

to minimize inhalation

exposure.

Weighing Enclosure
A ventilated balance enclosure

or powder containment hood.

Provides a controlled

environment for weighing the

potent powder, preventing its

dispersal into the lab

environment.
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Handling Procedures
Adherence to strict handling procedures is crucial to minimize the risk of exposure.

3.1. Preparation of Stock Solutions

Preparation: Before starting, ensure the chemical fume hood is clean and functioning

correctly. Gather all necessary equipment, including vials, solvents, and pipettes.

Weighing: Weigh the desired amount of Enpp-1-IN-4 powder in a ventilated balance

enclosure.

Solubilization: In the fume hood, carefully add the appropriate solvent to the vial containing

the powdered compound. For similar compounds, DMSO is a common solvent.[2]

Mixing: Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage: Store the stock solution in a tightly sealed container at -20°C for short-term storage

or -80°C for long-term storage, as recommended for similar compounds.[3]

3.2. General Handling

Always work within a designated area for potent compounds.

Avoid creating dust when handling the powdered form.

Use dedicated lab equipment (spatulas, weigh boats, etc.) and clean them thoroughly after

use.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Spill and Exposure Procedures
Immediate and appropriate action is critical in the event of a spill or exposure.
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Scenario Procedure

Minor Spill (Powder)

1. Do not sweep. Gently cover the spill with

absorbent paper dampened with a suitable

solvent (e.g., ethanol). 2. Wipe the area from the

outside in. 3. Place all contaminated materials in

a sealed bag for hazardous waste disposal. 4.

Clean the area again with soap and water.

Minor Spill (Solution)

1. Absorb the spill with an inert absorbent

material (e.g., vermiculite, sand). 2. Place the

contaminated absorbent material in a sealed

bag for hazardous waste disposal. 3. Clean the

spill area with a suitable solvent and then with

soap and water.

Skin Exposure

1. Immediately remove contaminated clothing.

2. Wash the affected area with copious amounts

of soap and water for at least 15 minutes. 3.

Seek medical attention.

Eye Exposure

1. Immediately flush the eyes with a gentle,

steady stream of water for at least 15 minutes,

holding the eyelids open. 2. Seek immediate

medical attention.

Inhalation

1. Move to fresh air immediately. 2. If breathing

is difficult, administer oxygen. 3. Seek medical

attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Disposal Plan
All waste contaminated with Enpp-1-IN-4 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste (e.g., gloves,

weigh boats, paper towels) should be collected

in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a dedicated, sealed, and

clearly labeled hazardous waste container. Do

not pour down the drain.

Signaling Pathway and Experimental Workflow
Enpp-1-IN-4 is an inhibitor of ENPP1, an enzyme that hydrolyzes 2'3'-cGAMP. 2'3'-cGAMP is a

second messenger that activates the STING (Stimulator of Interferon Genes) pathway, leading

to an innate immune response. By inhibiting ENPP1, Enpp-1-IN-4 prevents the degradation of

2'3'-cGAMP, thus potentiating the STING-mediated immune response. This mechanism is of

interest in cancer research.[4][5][6]
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Caption: Inhibition of ENPP1 by Enpp-1-IN-4 prevents the degradation of extracellular 2'3'-

cGAMP, leading to increased intracellular levels and subsequent activation of the STING

pathway.

Experimental Workflow for Assessing Enpp-1-IN-4 Activity

The following is a generalized workflow for testing the efficacy of an ENPP1 inhibitor.
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Caption: A typical experimental workflow to determine the inhibitory activity of Enpp-1-IN-4 on

ENPP1 in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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